3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide

• Molecular Formula: C20H15N3O6S2
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 3-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C20H15N3O6S2/c24-18(21-13-2-4-14(5-3-13)23(26)27)7-8-22-19(25)17(31-20(22)30)10-12-1-6-15-16(9-12)29-11-28-15/h1-6,9-10H,7-8,11H2,(H,21,24)/b17-10-
• InChI Key: JPNYMBYJMXYHII-YVLHZVERSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]

Description

The compound 3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide, also known as BZP-NP, is a synthetic compound that belongs to the class of thiazolidinones. It has been studied extensively for its potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body. Specifically, it has been shown to inhibit the activity of HDAC6, a histone deacetylase enzyme that plays a key role in the regulation of gene expression and cell signaling pathways.
Biochemical and Physiological Effects:
3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide is its high potency and selectivity for its target proteins, which makes it a valuable tool in scientific research. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest could be the exploration of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide involves the reaction of 2-amino-4-nitrophenol and 5-(1,3-benzodioxol-5-ylmethylene)-2-thioxo-4-thiazolidinone in the presence of acetic acid. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-{4-nitrophenyl}propanamide has been used in various scientific research applications, including drug discovery, medicinal chemistry, and bioorganic chemistry. It has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, diabetes, and neurological disorders.